Cas no 79899-08-4 (2-chloro-4,6-dimethyl-Imidazo[1,5-a]pyrimidine)

• Product name: 2-chloro-4,6-dimethyl-Imidazo[1,5-a]pyrimidine
• CAS No: 79899-08-4
• MF: C₈H₈N₃Cl
• MW: 181.62222
• CID: 531487
• PubChem ID: 13015249

2-chloro-4,6-dimethyl-Imidazo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4,6-dimethyl-Imidazo[1,5-a]pyrimidine
• 2-chloro-4,6-dimethylimidazo[1,5-a]pyrimidine
• DTXSID00515240
• 79899-08-4

• Inchi： InChI=1S/C8H8ClN3/c1-5-3-7(9)11-8-4-10-6(2)12(5)8/h3-4H,1-2H3
• InChI Key： VXDWPBFGEZVUIZ-UHFFFAOYSA-N
• SMILES： CC1=CC(=NC2=CN=C(N12)C)Cl

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų
• XLogP3: 2.9